Cas no 634890-94-1 (9H-Purine-9-carboxaldehyde (9CI))

• Product Name: 9H-Purine-9-carboxaldehyde (9CI)
• CAS No: 634890-94-1
• MF: C₆H₄N₄O
• MW: 148.122159957886
• CID: 1022064
• PubChem ID: 45080061
• Update Time: 2025-04-20

9H-Purine-9-carboxaldehyde (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-carboxaldehyde (9CI)
• purine-9-carbaldehyde
• n9-formylpurine
• 9H-Purine-9-carboxaldehyde
• DB-264255
• 9H-Purine-9-carbaldehyde
• SCHEMBL2451018
• DTXSID80663874
• 634890-94-1

• Inchi： 1S/C6H4N4O/c11-4-10-3-9-5-1-7-2-8-6(5)10/h1-4H
• InChI Key： NWTTWBRNVZBILQ-UHFFFAOYSA-N
• SMILES： O=CN1C=NC2=CN=CN=C12

Computed Properties

• Exact Mass: 148.03851076g/mol
• Monoisotopic Mass: 148.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives